Cas no 759415-90-2 ((3S)-3-amino-5-methylhexan-1-ol)

• Product Name: (3S)-3-amino-5-methylhexan-1-ol
• CAS No: 759415-90-2
• MDL: MFCD08275764
• CID: 4658566
• PubChem ID: 57368607
• Update Time: 2025-07-15

(3S)-3-amino-5-methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-amino-5-methylhexan-1-ol
• (3S)-3-amino-5-methylhexan-1-ol

• MDL： MFCD08275764

Additional information on (3S)-3-amino-5-methylhexan-1-ol

Introduction to (3S)-3-amino-5-methylhexan-1-ol (CAS No. 759415-90-2)

(3S)-3-amino-5-methylhexan-1-ol, with the CAS number 759415-90-2, is a chiral amino alcohol that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its specific stereochemistry and functional groups, plays a crucial role in the synthesis of various bioactive molecules. Its unique structural properties make it a valuable intermediate in the development of drugs targeting a wide range of therapeutic areas.

The< strong> stereochemistry of (3S)-3-amino-5-methylhexan-1-ol is particularly noteworthy, as it influences the biological activity and pharmacokinetic properties of derivatives derived from this compound. The presence of a single stereocenter at the 3-position confers chirality, which is essential for many pharmacologically active molecules. This chirality can significantly impact the efficacy, selectivity, and metabolic stability of drugs, making (3S)-3-amino-5-methylhexan-1-ol a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of enantioselective synthetic methods for chiral amines like (3S)-3-amino-5-methylhexan-1-ol. Advances in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, which are crucial for pharmaceutical applications. These methods often utilize transition metal catalysts, such as rhodium and palladium complexes, to achieve high enantioselectivity and yield. The development of such techniques has opened new avenues for the synthesis of complex drug molecules.

The< strong> pharmaceutical industry has shown particular interest in (3S)-3-amino-5-methylhexan-1-ol due to its potential as a building block for various therapeutic agents. For instance, derivatives of this compound have been explored as intermediates in the synthesis of protease inhibitors, which are used to treat diseases such as HIV and hepatitis C. The ability to introduce specific functional groups while maintaining chirality allows for the design of molecules with enhanced binding affinity and reduced toxicity.

Moreover, (3S)-3-amino-5-methylhexan-1-ol has found applications in the field of drug discovery beyond protease inhibitors. Its structural motif is also relevant in the development of kinase inhibitors, which are used to treat cancers and inflammatory diseases. The precise stereochemical arrangement of this compound can be exploited to modulate enzyme activity and improve drug efficacy. Recent studies have demonstrated its utility in designing small molecule inhibitors that target specific kinases involved in signal transduction pathways.

The< strong> biotechnological applications of (3S)-3-amino-5-methylhexan-1-ol are also noteworthy. This compound can serve as a precursor for the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and bioavailability. Peptidomimetics have been increasingly used in drug development due to their ability to interact with biological targets in a similar manner to peptides but with longer half-lives and better pharmacokinetic profiles.

In addition to its role in drug synthesis, (3S)-3-amino-5-methylhexan-1-ol has been studied for its potential applications in materials science. Its chiral nature makes it suitable for the preparation of chiral polymers and liquid crystals, which have applications in optoelectronic devices and molecular recognition systems. The ability to incorporate chiral centers into polymers can lead to materials with unique optical and electronic properties, making this compound a valuable asset in advanced material design.

The< strong> synthetic methodologies for (3S)-3-amino-5-methylhexan-1-ol continue to evolve with advancements in organic chemistry. Recent research has focused on developing more sustainable and efficient synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to these processes, utilizing renewable feedstocks and catalytic systems that reduce environmental impact. Such innovations are crucial for ensuring that the production of pharmaceutical intermediates like (3S)-3-amino-5-methylhexan-1-ol aligns with global sustainability goals.

The< strong> future prospects for (3S)-3-amino-5-methylhexan-1-ol are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of molecular interactions grows, so does the demand for sophisticated chiral building blocks like this compound. Its versatility makes it an indispensable tool in the chemist's arsenal, particularly for those working on complex drug molecules targeting intricate biological pathways.